Cas no 906095-17-8 (7-Benzoxazolecarboxylic acid, 2-(4-methoxyphenyl)-, methyl ester)
906095-17-8 structure
Product Name:7-Benzoxazolecarboxylic acid, 2-(4-methoxyphenyl)-, methyl ester
CAS No:906095-17-8
MF:C16H13NO4
MW:283.278724431992
CID:788533
PubChem ID:68457698
Update Time:2025-04-19
7-Benzoxazolecarboxylic acid, 2-(4-methoxyphenyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 7-Benzoxazolecarboxylic acid, 2-(4-methoxyphenyl)-, methyl ester
- methyl 2-(4-methoxyphenyl)-1,3-benzoxazole-7-carboxylate
- DTXSID40738390
- GLTDJSMVUYYKJC-UHFFFAOYSA-N
- methyl 2-(4-methoxyphenyl)benzoxazole-7-carboxylate
- SCHEMBL2959887
- 906095-17-8
- Methyl 2-(4-methoxyphenyl)benzo[d]oxazole-7-carboxylate
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- Inchi: 1S/C16H13NO4/c1-19-11-8-6-10(7-9-11)15-17-13-5-3-4-12(14(13)21-15)16(18)20-2/h3-9H,1-2H3
- InChI Key: GLTDJSMVUYYKJC-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC(=CC=2)OC)=NC2C=CC=C(C(=O)OC)C1=2
Computed Properties
- Exact Mass: 283.08445790g/mol
- Monoisotopic Mass: 283.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 367
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 61.6Ų
7-Benzoxazolecarboxylic acid, 2-(4-methoxyphenyl)-, methyl ester Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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